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Compound of Interest

Compound Name: GNE-207
Cat. No.: B10818736
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\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of GNE-207, a potent and
selective inhibitor of the CREB-binding protein (CBP) bromodomain, in various solvents.
Additionally, comprehensive experimental protocols for solubility determination and a relevant
biological assay are outlined to facilitate its use in research and drug development.

Data Presentation: GNE-207 Solubility

The solubility of GNE-207 in dimethyl sulfoxide (DMSO) is high, allowing for the preparation of
concentrated stock solutions. Data for other common laboratory solvents is not readily available
in quantitative terms. For in vivo applications, GNE-207 can be formulated in a variety of co-
solvent systems to achieve a clear solution.
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Solvent/System

Concentration
(mg/mL)

Concentration
(mM)

Notes

Dimethyl Sulfoxide
(DMSO0)

100 - 200[1][2]

195.85 - 391.70[1][2]

Ultrasonic treatment
may be required to
achieve maximum
solubility. It is
recommended to use
newly opened,
anhydrous DMSO as
the solvent's
hygroscopic nature

can impact solubility.

[1]

10% DMSO, 40%

In Vivo Formulation 1 = 5[1] =2 9.79[1] PEG300, 5% Tween-
80, 45% Saline.[1]
10% DMSO, 90%
In Vivo Formulation 2 > 5[1] =>9.79[1] (20% SBE-B-CD in
Saline).[1]
i ] 10% DMSO, 90%
In Vivo Formulation 3 > 5[1] > 9.79[1]

Corn Oil.[1]

Ethanol Data not available Data not available
Methanol Data not available Data not available
Acetone Data not available Data not available
Acetonitrile Data not available Data not available
Water Insoluble Insoluble

Molecular Weight of GNE-207: 510.59 g/mol

Signaling Pathway and Mechanism of Action
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GNE-207 is a potent and selective inhibitor of the bromodomain of the CREB-binding protein
(CBP) and the closely related p300 protein. These proteins are histone acetyltransferases
(HATSs) that play a crucial role in chromatin remodeling and gene transcription. The
bromodomain of CBP/p300 recognizes and binds to acetylated lysine residues on histones and
other proteins, a key step in the activation of gene expression.

One of the critical downstream targets of the CBP/p300 signaling pathway is the MYC proto-
oncogene, a master regulator of cell proliferation, growth, and apoptosis. By inhibiting the CBP
bromodomain, GNE-207 prevents the recruitment of the transcriptional machinery to the MYC
gene, leading to the downregulation of MYC expression.[1] This mechanism underlies the anti-
proliferative effects of GNE-207 observed in various cancer cell lines.
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GNE-207 Signaling Pathway
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Western Blot Workflow for MYC Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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